Cas no 54661-99-3 (5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI))

5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI) structure
54661-99-3 structure
Product Name:5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI)
CAS No:54661-99-3
MF:C12H22N4O9
MW:366.324483394623
CID:385950
PubChem ID:231401
Update Time:2025-04-19

5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5,8,11-Trioxa-2,3,13,14-tetraazapentadecanedioicacid, 4,12-dioxo-, diethyl ester (9CI)
    • 2-[2-[(ethoxycarbonylamino)carbamoyloxy]ethoxy]ethyl N-(ethoxycarbonylamino)carbamate
    • 4,12-Dioxo-5,8,11-trioxa-2,3,13,14-tetraaza-pentadecandisaeure-diaethylester
    • Diaethylenglykol-bis-aethylhydrazodicarboxylat
    • diethyl 4,12-dioxo-5,8,11-trioxa-2,3,13,14-tetraazapentadecane-1,15-dioate
    • NSC27576
    • DTXSID70282715
    • NSC-27576
    • 54661-99-3
    • Inchi: 1S/C12H22N4O9/c1-3-22-9(17)13-15-11(19)24-7-5-21-6-8-25-12(20)16-14-10(18)23-4-2/h3-8H2,1-2H3,(H,13,17)(H,14,18)(H,15,19)(H,16,20)
    • InChI Key: NYUIZQQQAYUWBO-UHFFFAOYSA-N
    • SMILES: O(CCOC(NNC(=O)OCC)=O)CCOC(NNC(=O)OCC)=O

Computed Properties

  • Exact Mass: 366.13900
  • Monoisotopic Mass: 366.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Density: 1.298
  • Boiling Point: 503.7°Cat760mmHg
  • Flash Point: 258.4°C
  • Refractive Index: 1.484
  • PSA: 162.55000
  • LogP: 1.34120
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